1,3-Di(hexadecanoyloxy)propan-2-yl octadec-9-enoate
1,3-Di(hexadecanoyloxy)propan-2-yl octadec-9-enoate
1,3-dipalmitoyl-2-oleoylglycerol is a triglyceride in which the 1- and 3-acyl groups are palmitoyl while that at position 2 is oleoyl. It derives from an oleic acid and a hexadecanoic acid.
TG(16:0/18:1(9Z)/16:0), also known as triacylglycerol(50:1) or tag(50:1), belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. TG(16:0/18:1(9Z)/16:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. TG(16:0/18:1(9Z)/16:0) has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, TG(16:0/18:1(9Z)/16:0) is primarily located in the membrane (predicted from logP) and adiposome. TG(16:0/18:1(9Z)/16:0) can be biosynthesized from DG(16:0/18:1(9Z)/0:0) and palmityl-CoA through the action of the enzyme diacylglycerol O-acyltransferase. In humans, TG(16:0/18:1(9Z)/16:0) is involved in the metabolic disorder called de novo triacylglycerol biosynthesis TG(16:0/18:1(9Z)/16:0) pathway.
TG(16:0/18:1(9Z)/16:0), also known as triacylglycerol(50:1) or tag(50:1), belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. TG(16:0/18:1(9Z)/16:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. TG(16:0/18:1(9Z)/16:0) has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, TG(16:0/18:1(9Z)/16:0) is primarily located in the membrane (predicted from logP) and adiposome. TG(16:0/18:1(9Z)/16:0) can be biosynthesized from DG(16:0/18:1(9Z)/0:0) and palmityl-CoA through the action of the enzyme diacylglycerol O-acyltransferase. In humans, TG(16:0/18:1(9Z)/16:0) is involved in the metabolic disorder called de novo triacylglycerol biosynthesis TG(16:0/18:1(9Z)/16:0) pathway.
Brand Name:
Vulcanchem
CAS No.:
2190-25-2
VCID:
VC0142765
InChI:
InChI=1S/C53H100O6/c1-4-7-10-13-16-19-22-25-26-29-32-35-38-41-44-47-53(56)59-50(48-57-51(54)45-42-39-36-33-30-27-23-20-17-14-11-8-5-2)49-58-52(55)46-43-40-37-34-31-28-24-21-18-15-12-9-6-3/h25-26,50H,4-24,27-49H2,1-3H3/b26-25-
SMILES:
CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC
Molecular Formula:
C53H100O6
Molecular Weight:
833.4 g/mol
1,3-Di(hexadecanoyloxy)propan-2-yl octadec-9-enoate
CAS No.: 2190-25-2
Reference Standards
VCID: VC0142765
Molecular Formula: C53H100O6
Molecular Weight: 833.4 g/mol
| CAS No. | 2190-25-2 |
|---|---|
| Product Name | 1,3-Di(hexadecanoyloxy)propan-2-yl octadec-9-enoate |
| Molecular Formula | C53H100O6 |
| Molecular Weight | 833.4 g/mol |
| IUPAC Name | 1,3-di(hexadecanoyloxy)propan-2-yl (Z)-octadec-9-enoate |
| Standard InChI | InChI=1S/C53H100O6/c1-4-7-10-13-16-19-22-25-26-29-32-35-38-41-44-47-53(56)59-50(48-57-51(54)45-42-39-36-33-30-27-23-20-17-14-11-8-5-2)49-58-52(55)46-43-40-37-34-31-28-24-21-18-15-12-9-6-3/h25-26,50H,4-24,27-49H2,1-3H3/b26-25- |
| Standard InChIKey | FDCOHGHEADZEGF-QPLCGJKRSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCC/C=C\CCCCCCCC |
| SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC |
| Melting Point | 37.2°C |
| Physical Description | Solid |
| Description | 1,3-dipalmitoyl-2-oleoylglycerol is a triglyceride in which the 1- and 3-acyl groups are palmitoyl while that at position 2 is oleoyl. It derives from an oleic acid and a hexadecanoic acid. TG(16:0/18:1(9Z)/16:0), also known as triacylglycerol(50:1) or tag(50:1), belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. TG(16:0/18:1(9Z)/16:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. TG(16:0/18:1(9Z)/16:0) has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, TG(16:0/18:1(9Z)/16:0) is primarily located in the membrane (predicted from logP) and adiposome. TG(16:0/18:1(9Z)/16:0) can be biosynthesized from DG(16:0/18:1(9Z)/0:0) and palmityl-CoA through the action of the enzyme diacylglycerol O-acyltransferase. In humans, TG(16:0/18:1(9Z)/16:0) is involved in the metabolic disorder called de novo triacylglycerol biosynthesis TG(16:0/18:1(9Z)/16:0) pathway. |
| Synonyms | (9Z)-9-Octadecenoic Acid 2-[(1-Oxohexadecyl)oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl Ester; 1,3-Dipalmito-2-olein; 1,3-Dipalmitoyl-2-olein; 1,3-Dipalmitoyl-2-oleoylglycerin; 1,3-Dipalmitoyl-2-oleoylglycerol; 1-Palmito-2-oleo-3-palmitin; 2-Oleo-1,3-d |
| PubChem Compound | 11308890 |
| Last Modified | Dec 23 2021 |
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